Cas no 51175-51-0 (3(2H)-Benzofuranone, 7-methoxy-2-(methylthio)-)

• Product name: 3(2H)-Benzofuranone, 7-methoxy-2-(methylthio)-
• CAS No: 51175-51-0
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 363054
• PubChem ID: 12715519

3(2H)-Benzofuranone, 7-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone, 7-methoxy-2-(methylthio)-
• 7-methoxy-2-methylsulfanyl-1-benzofuran-3-one
• 51175-51-0
• 7-Methoxy-2-(methylsulfanyl)-1-benzofuran-3(2H)-one
• 7-methoxy-2-(methylthio)benzofuran-3(2H)-one
• SCHEMBL11709227
• DTXSID10507797

• Inchi： InChI=1S/C10H10O3S/c1-12-7-5-3-4-6-8(11)10(14-2)13-9(6)7/h3-5,10H,1-2H3
• InChI Key： UGSGDIMIJGDGRT-UHFFFAOYSA-N
• SMILES： COC1C2=C(C(=O)C(SC)O2)C=CC=1

Computed Properties

• Exact Mass: 210.0351
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53